Cas no 99178-23-1 (Piperazine,1-ethyl-2,3,5,6-tetramethyl-)

Piperazine,1-ethyl-2,3,5,6-tetramethyl- structure
99178-23-1 structure
Product Name:Piperazine,1-ethyl-2,3,5,6-tetramethyl-
CAS No:99178-23-1
MF:C10H22N2
MW:170.295082569122
CID:802303
PubChem ID:53428118
Update Time:2025-04-19

Piperazine,1-ethyl-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-ethyl-2,3,5,6-tetramethyl-
    • 1-ethyl-2,3,5,6-tetramethylpiperazine
    • Piperazine, 1-ethyl-2,3,5,6-tetramethyl- (6CI)
    • DTXSID00699751
    • 99178-23-1
    • Inchi: 1S/C10H22N2/c1-6-12-9(4)7(2)11-8(3)10(12)5/h7-11H,6H2,1-5H3
    • InChI Key: NLXBGLZBPLDUDS-UHFFFAOYSA-N
    • SMILES: N1(CC)C(C)C(C)NC(C)C1C

Computed Properties

  • Exact Mass: 170.178298710g/mol
  • Monoisotopic Mass: 170.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 15.3Ų
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